Cas no 1341976-88-2 (1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonyl chloride)

• Product Name: 1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonyl chloride
• CAS No: 1341976-88-2
• MF: C₉H₁₅ClN₂O₂S
• MW: 250.745599985123
• CID: 5178768
• PubChem ID: 64799825
• Update Time: 2023-11-24

1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (1-(Pentan-3-yl)-1h-pyrazol-3-yl)methanesulfonyl chloride
• [1-(pentan-3-yl)-1H-pyrazol-3-yl]methanesulfonyl chloride
• 1H-Pyrazole-3-methanesulfonyl chloride, 1-(1-ethylpropyl)-
• 1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonyl chloride

• Inchi： 1S/C9H15ClN2O2S/c1-3-9(4-2)12-6-5-8(11-12)7-15(10,13)14/h5-6,9H,3-4,7H2,1-2H3
• InChI Key： BWKCZIWPAVYHBO-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CN(C(CC)CC)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 285
• XLogP3: 2
• Topological Polar Surface Area: 60.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles